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Compound of Interest

Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B162026 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4''-Hydroxyisojasminin is a secoiridoid glycoside that has been identified in various plant

species, notably in the leaves of Jasminum mesnyi Hance (Primrose Jasmine). Secoiridoids

are a class of monoterpenoids known for a wide range of biological activities, including

antioxidant, anti-inflammatory, antimicrobial, and anticancer properties. The isolation and

purification of 4''-Hydroxyisojasminin are crucial for its further pharmacological evaluation

and potential development as a therapeutic agent. This document provides a detailed protocol

for the extraction, isolation, and purification of 4''-Hydroxyisojasminin from the leaves of

Jasminum mesnyi, based on established methodologies for the separation of secoiridoid

glycosides from plant materials.

Data Presentation
The following table summarizes the representative yields of different fractions obtained during

the extraction and preliminary fractionation of bioactive compounds from Jasminum mesnyi

leaves. It is important to note that the final yield of pure 4''-Hydroxyisojasminin will be a small

fraction of the methanolic or ethanolic extract and will depend on the efficiency of the

subsequent chromatographic purification steps.
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Table 1: Representative Yields of Solvent Fractions from Jasminum mesnyi Leaf Extract

Fraction
Extraction Solvent
Polarity

Representative
Yield (% w/w of
crude extract)

Key Components

Hexane Fraction Low ~5%
Lipophilic compounds,

Chlorophylls

Diethyl Ether Fraction Low to Medium ~12-13%
Less polar secondary

metabolites

Ethyl Acetate Fraction Medium ~18% Flav

To cite this document: BenchChem. [Application Notes & Protocols: Isolation and Purification
of 4''-Hydroxyisojasminin from Jasminum mesnyi]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b162026#isolation-and-purification-of-4-
hydroxyisojasminin-from-plant-material]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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